Cas no 103058-78-2 (1H-1,2,4-Triazole-3-carboxylicacid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester)
1H-1,2,4-Triazole-3-carboxylicacid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole-3-carboxylicacid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester
- ethyl 1-(2,4-dichlorophenyl)-5-methyl-1,2,4-triazole-3-carboxylate
- ETHYL 1-(2,4-DICHLOROPHENYL)-5-METHYL-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE
- Ethyl 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4
- Ethyl 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-
- 2H-333S
- HMS2392O10
- MLS000546370
- ETHYL1-(2,4-DICHLOROPHENYL)-5-METHYL-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE
- 103058-78-2
- CHEMBL1332150
- MFCD00172419
- SMR000169540
- SCHEMBL10731562
- DTXSID10391370
- AKOS005085010
-
- MDL: MFCD00172419
- Inchi: 1S/C12H11Cl2N3O2/c1-3-19-12(18)11-15-7(2)17(16-11)10-5-4-8(13)6-9(10)14/h4-6H,3H2,1-2H3
- InChI Key: QUDVACRZWGPJNZ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N1C(C)=NC(C(=O)OCC)=N1)Cl
Computed Properties
- Exact Mass: 299.02300
- Monoisotopic Mass: 299.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 57Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 448°C at 760 mmHg
- Flash Point: 224.7°C
- Refractive Index: 1.622
- PSA: 57.01000
- LogP: 3.05920
1H-1,2,4-Triazole-3-carboxylicacid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312008-1g |
Ethyl 1-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate |
103058-78-2 | 95% | 1g |
$521 | 2023-03-05 |
1H-1,2,4-Triazole-3-carboxylicacid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 1H-1,2,4-Triazole-3-carboxylicacid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester
Comprehensive Overview of 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester (CAS No. 103058-78-2)
The compound 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester (CAS No. 103058-78-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole core and a dichlorophenyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.
One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The ethyl ester group in 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Recent studies highlight its role in forming azole-based derivatives, which are pivotal in developing antifungal and antibacterial agents. This aligns with the current trend of exploring sustainable antimicrobial solutions amid rising antibiotic resistance.
Another hot topic is the spectroscopic characterization of this compound. Advanced techniques like NMR, IR, and mass spectrometry are frequently employed to confirm its purity and structural integrity. The presence of the dichlorophenyl moiety often raises questions about its electronic effects on the triazole ring, a subject of interest in computational chemistry. Such analyses are crucial for optimizing its performance in target applications, such as enzyme inhibition or material science.
From an industrial perspective, the scalability of producing 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester is a key concern. Manufacturers are investing in green chemistry approaches to minimize waste and improve yield, reflecting the broader shift toward eco-friendly synthesis. This compound's stability under various storage conditions is also a frequently searched topic, as it impacts logistics and shelf-life in commercial settings.
In summary, 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, ethyl ester (CAS No. 103058-78-2) is a versatile compound with promising applications in multiple fields. Its study addresses contemporary challenges like drug development, sustainable agriculture, and environmentally conscious manufacturing, making it a subject of ongoing scientific and industrial exploration.
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